Cas no 861382-63-0 (4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid)
861382-63-0 structure
Product Name:4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid
CAS No:861382-63-0
MF:C5H5BrN2O2
MW:205.009400129318
CID:4717805
PubChem ID:329766747
Update Time:2024-10-26
4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-5-methyl-1H-pyrazole-3-carboxylic acid
- 4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid
- NSC215265
- bromomethylpyrazolecarboxylicacid
- STK943184
- BBL011308
- SBB081389
- RP11927
- AB0155730
- 4-bromo-3-methylpyrazole-5-carboxylic acid
- Z2830
- EN300-
- 5-methyl-4-brompyrazole-3-carboxylic acid
- ALBB-027680
- 861382-63-0
- J-514768
- SCHEMBL5122137
- DB-075826
- K10046
- NSC 215265
- AKOS005071120
- Z713647804
- MFCD08056671
- 4-bromo-3-methyl-1h-pyrazole-5-carb oxylic acid
- 7Z-0830
- EN300-51500
- CS-0061151
- 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-methyl-
- DTXSID70309739
- 82231-52-5
- 4-bromo-3-methyl-1H-pyrazole-5-carboxylicacid
- 4-Bromo-5-methylpyrazole-3-carboxylic Acid
- NSC-215265
- SY064956
- SCHEMBL9957355
- F2130-0073
- AKOS000276423
- 4-Bromo-3-methyl-1H-pyrazole-5-carboxylic acid, 97%
- 4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid
-
- MDL： MFCD06808784
- Inchi： 1S/C5H5BrN2O2/c1-2-3(6)4(5(9)10)8-7-2/h1H3,(H,7,8)(H,9,10)
- InChI Key： XIZPNSLYWMMPNI-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)O)=NNC=1C
Computed Properties
- Exact Mass: 203.953
- Monoisotopic Mass: 203.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 1.2
Experimental Properties
- Density: 1.934
- Melting Point: 280-285 °C
- Boiling Point: 410.8°Cat760mmHg
- Flash Point: 410.8°Cat760mmHg
- Refractive Index: 1.64
- LogP: 1.17880
4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：2-8°C
4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 758515-1G |
4-Bromo-3-methyl-1H-pyrazole-5-carboxylic acid |
861382-63-0 | 97% | 1G |
￥889.95 | 2022-02-24 | |
| 1PlusChem | 1P018G5U-1g |
4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid |
861382-63-0 | 95% | 1g |
$72.00 | 2024-04-21 | |
| 1PlusChem | 1P018G5U-5g |
4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid |
861382-63-0 | 95% | 5g |
$240.00 | 2024-04-21 | |
| A2B Chem LLC | AU73010-1g |
4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid |
861382-63-0 | 95% | 1g |
$61.00 | 2024-04-19 | |
| A2B Chem LLC | AU73010-5g |
4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid |
861382-63-0 | 95% | 5g |
$212.00 | 2024-04-19 |
4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
861382-63-0 (4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
